Cas no 2306274-99-5 (5-bromo-2-methoxy-quinoxaline)

• Product Name: 5-bromo-2-methoxy-quinoxaline
• CAS No: 2306274-99-5
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 5107676
• Update Time: 2026-03-03

5-bromo-2-methoxy-quinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 5-bromo-2-methoxy-
• 5-bromo-2-methoxy-quinoxaline

• Inchi： 1S/C9H7BrN2O/c1-13-8-5-11-9-6(10)3-2-4-7(9)12-8/h2-5H,1H3
• InChI Key： AFUOMZLWTKIPLI-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CC=2)N=CC=1OC

Additional information on 5-bromo-2-methoxy-quinoxaline

Comprehensive Overview of 5-Bromo-2-Methoxy-Quinoxaline (CAS No. 2306274-99-5): Properties, Applications, and Industry Insights

5-Bromo-2-methoxy-quinoxaline (CAS No. 2306274-99-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The compound belongs to the quinoxaline family, a class of nitrogen-containing heterocycles known for their broad biological activities. With the increasing demand for novel drug candidates and specialty chemicals, researchers are actively exploring the potential of brominated quinoxaline derivatives like this molecule.

The molecular structure of 5-bromo-2-methoxy-quinoxaline features a quinoxaline core substituted with a bromine atom at the 5-position and a methoxy group at the 2-position. This unique arrangement contributes to its electronic properties, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions.

In the context of drug discovery, CAS 2306274-99-5 serves as a key building block for designing molecules with improved pharmacokinetic profiles. Its bromine substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are critical for creating diverse compound libraries, a trend driven by the pharmaceutical industry's focus on high-throughput screening and fragment-based drug design.

Beyond pharmaceuticals, 5-bromo-2-methoxy-quinoxaline finds applications in material science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The compound's conjugated system and electron-rich nature make it a candidate for developing advanced optoelectronic materials, a hot topic in renewable energy and display technology. Researchers are also investigating its potential in catalysis and sensor development, leveraging its ability to coordinate with metal ions.

From a commercial perspective, the demand for specialty quinoxalines like CAS 2306274-99-5 is rising, driven by innovations in precision agriculture and veterinary medicine. Its derivatives are being evaluated as crop protection agents with reduced environmental impact, addressing the global push for sustainable agrochemicals. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with stringent regulatory standards.

In summary, 5-bromo-2-methoxy-quinoxaline (CAS No. 2306274-99-5) represents a multifaceted compound with expanding applications across life sciences and advanced materials. Its synthesis, characterization, and functionalization continue to inspire interdisciplinary research, reflecting the compound's adaptability to modern scientific challenges. As industries prioritize green chemistry and molecular innovation, this brominated quinoxaline derivative is poised to play a pivotal role in future technological breakthroughs.